2-Isobutoxy-5-nitrobenzoic acid

• IUPAC Name: 2-(2-methylpropoxy)-5-nitrobenzoic acid
• InChI: InChI=1S/C11H13NO5/c1-7(2)6-17-10-4-3-8(12(15)16)5-9(10)11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key: QQWBFLNMQGCNCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol

Description

2-Isobutoxy-5-nitrobenzoic acid is a benzoic acid derivative featuring an isobutoxy group (-OCH₂CH(CH₂)₂) at the ortho (2nd) position and a nitro (-NO₂) group at the para (5th) position relative to the carboxylic acid moiety. The nitro group is strongly electron-withdrawing, enhancing the acidity of the carboxylic acid (lower pKa) compared to unsubstituted benzoic acid.

Comparison with Similar Compounds

Comparison with Similar Compounds

5-Bromo-2-iodobenzoic Acid ()

• Structure : Bromo (-Br) at position 5, iodo (-I) at position 2.
• Key Properties: Halogens (Br, I) are moderately electron-withdrawing but less so than nitro groups. Higher molecular weight (318.97 g/mol) due to heavy halogens. Potential applications in radiopharmaceuticals or as intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura).
• Contrast :
  • Lower acidity than 2-isobutoxy-5-nitrobenzoic acid due to weaker electron withdrawal.
  • Steric effects from iodine may hinder reactivity compared to the isobutoxy group.

2-(Acetyloxy)-5-bromobenzoic Acid ()

• Structure : Acetyloxy (-OAc) ester at position 2, bromo (-Br) at position 5.
• Key Properties: Molecular weight: 259.05 g/mol. Bromine’s electron-withdrawing effect is weaker than nitro, resulting in higher pKa than 2-isobutoxy-5-nitrobenzoic acid.
• Contrast :
  • Ester functionality increases lipophilicity but reduces stability in basic conditions compared to the ether linkage in 2-isobutoxy-5-nitrobenzoic acid.

2-Hydroxyisobutyric Acid ()

• Structure : Hydroxy (-OH) and isobutyl (-CH₂CH(CH₂)₂) groups on a carboxylic acid backbone.
• Used in polymer synthesis and as a chiral building block.
• Contrast :
  • Lacks aromaticity, leading to fundamentally different reactivity and applications compared to aromatic benzoic acid derivatives.

Data Table: Comparative Properties of Benzoic Acid Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Functional Groups	Expected pKa*	Solubility Trends
2-Isobutoxy-5-nitrobenzoic acid	C₁₁H₁₃NO₅	239.23	Isobutoxy (2), NO₂ (5)	Ether, Nitro	~2.1–2.5	Low in water, moderate in organic solvents
5-Bromo-2-iodobenzoic acid	C₇H₄BrIO₂	318.97	Br (5), I (2)	Halogens	~2.8–3.2	Low in water
2-(Acetyloxy)-5-bromobenzoic acid	C₉H₇BrO₄	259.05	OAc (2), Br (5)	Ester, Halogen	~2.5–2.9	Moderate in polar aprotic solvents
2-Hydroxyisobutyric acid	C₄H₈O₃	104.10	OH, Isobutyl	Hydroxy, Alkyl	~3.8–4.2	High in water

Research Findings and Trends

Acidity Modulation :

• The nitro group in 2-isobutoxy-5-nitrobenzoic acid provides the strongest acidity among the compared compounds due to its electron-withdrawing resonance and inductive effects. Halogens and esters offer weaker acidity modulation .

Steric and Solubility Effects :

• Bulky substituents (e.g., isobutoxy, iodine) reduce aqueous solubility but may enhance compatibility with lipid-rich environments, a critical factor in drug design .

Reactivity and Stability :

• Ethers (e.g., isobutoxy) are more stable under physiological conditions than esters (e.g., acetyloxy), which are prone to hydrolysis .

Applications :

• Halogenated derivatives (e.g., 5-bromo-2-iodobenzoic acid) are valuable in synthetic chemistry for cross-coupling reactions, while nitro-substituted acids may serve as intermediates in explosive or pharmaceutical synthesis .